Cas no 912455-26-6 (1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)-)

• Product Name: 1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)-
• CAS No: 912455-26-6
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 996110
• PubChem ID: 21524478
• Update Time: 2025-04-20

1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4,5-dimethyl-2-(2-methylpropyl)-
• 912455-26-6
• 2-Isobutyl-4,5-dimethyl-1H-imidazole

• Inchi： 1S/C9H16N2/c1-6(2)5-9-10-7(3)8(4)11-9/h6H,5H2,1-4H3,(H,10,11)
• InChI Key： DMWDNKVFRQIHSG-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)N=C1CC(C)C

Computed Properties

• Exact Mass: 152.131348519g/mol
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų